Cas no 88346-47-8 (Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-)

• Product Name: Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
• CAS No: 88346-47-8
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 636219
• PubChem ID: 11535934
• Update Time: 2025-04-19

Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3-chloro-2,5-bis(1-methylpropyl)-
• 2,5-di(butan-2-yl)-3-chloropyrazine
• 88346-47-8
• DTXSID80468200

• Inchi： 1S/C12H19ClN2/c1-5-8(3)10-7-14-11(9(4)6-2)12(13)15-10/h7-9H,5-6H2,1-4H3
• InChI Key： MCTAFUUCPZHXMN-UHFFFAOYSA-N
• SMILES： ClC1C(C(C)CC)=NC=C(C(C)CC)N=1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 25.8Ų